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Compound of Interest

Compound Name: Oxymatrine

Cat. No.: B2639074 Get Quote

This guide provides essential, procedural information for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of Oxymatrine.

Adherence to these protocols is critical to ensure personal safety and regulatory compliance in

the laboratory environment.

Hazard Identification and Summary
Oxymatrine is classified as a hazardous substance and should be handled with care.[1] It is a

combustible solid that can form explosive mixtures with air when in dust form.[1] Toxicological

data indicates potential for adverse health effects, as observed in animal studies.[1]

Hazard Type Description

Health Hazard

Avoid all personal contact, including inhalation,

ingestion, and skin/eye contact.[1][2] Toxic

effects have been noted in animal studies,

including neurodegeneration in rats.[1]

Physical Hazard

Combustible solid.[1] Fine dust may form

explosive mixtures with air, posing a fire or

explosion risk if ignited.[1]

Environmental Hazard Do not discharge into sewers or waterways.[1]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the

minimum required equipment.
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Category Required Equipment
Specifications and Best
Practices

Eye & Face Protection

Chemical safety goggles or

safety glasses with side

shields.[1][3]

A face shield can be used for

additional protection against

splashes.[4][5] Contact lenses

are a special hazard as they

can absorb and concentrate

irritants.[1][3]

Hand Protection Chemical-resistant gloves.

Select gloves tested to a

relevant standard (e.g., Europe

EN 374, US F739).[1][3] For

prolonged contact, gloves with

a protection class of 5 or

higher are recommended.[3]

Use powder-free gloves and

change them every 30-60

minutes or immediately upon

contamination or damage.[4]

Body Protection Protective clothing; lab coat.

A lab coat is standard.[6]

Coveralls or a chemical-

resistant apron may be

required for tasks with a higher

risk of exposure.[1][5]

Contaminated work clothes

should be laundered

separately before reuse.[1][3]

Respiratory Protection Particulate respirator. Use in a well-ventilated area is

crucial.[1] Local exhaust

ventilation should be used to

minimize airborne

concentrations.[3] When

handling the solid form where

dust may be generated, a

particulate respirator (e.g., N-

95/N-100) is necessary.[1][4]
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Surgical masks do not offer

adequate protection.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls & Preparation:

Ventilation: Always handle Oxymatrine in a well-ventilated area.[1] The use of a chemical

fume hood or local exhaust ventilation is strongly recommended to control emissions at the

source.[3]

Workspace: Ensure the work area is clean and uncluttered. Have spill cleanup materials

readily available.

Personal Hygiene: An eye-wash station and safety shower should be accessible.[7]

2. Handling the Solid Compound:

Avoid any actions that could generate dust.[1]

When weighing, do so carefully within a ventilated enclosure if possible.

Keep the container securely sealed when not in use.[1]

3. Preparing Solutions:

Oxymatrine is a crystalline solid that is soluble in various organic solvents and aqueous

buffers.[2]

When dissolving, it is recommended to purge the solvent of choice with an inert gas.[2]

Aqueous solutions are not recommended for storage for more than one day.[2]

4. General Work Practices:

Avoid all personal contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1]
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Wash hands thoroughly with soap and water after handling is complete.[1][2]

Avoid contact with incompatible materials, such as oxidizing agents (nitrates, chlorine

bleaches), as ignition may result.[1]

Emergency Procedures
Spill Response Plan

Minor Dry Spills:

Remove all potential ignition sources.[1]

Wearing full PPE, clean up spills immediately.[1]

Use dry clean-up procedures; avoid sweeping or any action that creates dust.[1]

Collect residue and place it in a suitable, sealed, and labeled container for waste disposal.

[1]

Major or Wet Spills:

Alert personnel in the area and contact emergency responders.[1]

Evacuate the area if necessary.

Wearing appropriate PPE (including respiratory protection), control personal contact.[1]

Prevent the spill from entering drains or waterways by any means available.[1]

Recover the product where possible.[1] Shovel or vacuum the material into labeled

containers for disposal.[1]

Wash the spill area with large amounts of water and prevent runoff from entering drains.[1]

First Aid Measures
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Exposure Route First Aid Instructions

Inhalation
Remove the individual from the contaminated

area to fresh air.[1][7]

Skin or Hair Contact

Immediately flush skin and hair with running

water and soap, if available.[1] Seek medical

attention if irritation develops or persists.[1]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[7] If contact lenses are worn,

remove them if it is easy to do so and continue

rinsing.[7] Seek medical attention if irritation

persists.[7]

Ingestion
Do not ingest.[2] If ingestion occurs, seek

immediate medical attention.

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[1]

[3]

Waste Collection: Collect all Oxymatrine waste, including contaminated consumables, in a

suitable, sealed, and clearly labeled container.

Prohibited Disposal: DO NOT discharge waste into sewers or waterways.[1]

Consultation: Consult your institution's Waste Management Authority or the manufacturer for

approved disposal options.[1][3]

Approved Disposal Methods: Accepted methods may include burial in a licensed landfill or

incineration in a licensed facility after admixture with a suitable combustible material.[1][3]

Container Decontamination: Decontaminate empty containers before recycling or disposal.

[1][3] Observe all label safeguards until the container is cleaned and destroyed.[3]

Quantitative Data Summary
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The following table provides key quantitative data for Oxymatrine for logistical and

experimental planning.

Parameter Value Source

Storage Temperature -20°C [2]

Stability ≥ 4 years (at -20°C) [2]

Solubility

    in Ethanol ~33.3 mg/mL [2][8]

    in DMSO ~10 mg/mL [2][8]

    in DMF ~10 mg/mL [2][8]

    in PBS (pH 7.2) ~10 mg/mL [2][8]

Toxicity Data (Mouse)

    LD50 (Intraperitoneal) 521 mg/kg [1]

    LD50 (Intravenous) 150 mg/kg [1]

    LD50 (Intramuscular) 257 mg/kg [1]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Oxymatrine in a

laboratory setting, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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